1-Fluoro-4-methyl-2-(prop-2-EN-1-YL)benzene

• Molecular Formula: C10H11F
• Molecular Weight: 150.19 g/mol
• IUPAC Name: 1-fluoro-4-methyl-2-prop-2-enylbenzene
• InChI: InChI=1S/C10H11F/c1-3-4-9-7-8(2)5-6-10(9)11/h3,5-7H,1,4H2,2H3
• InChI Key: LRYSEDVEXJQPLX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)F)CC=C

Description

1-Fluoro-4-methyl-2-(prop-2-EN-1-YL)benzene is an organic compound with the molecular formula C10H11F It is a derivative of benzene, where a fluorine atom and a prop-2-en-1-yl group are substituted at the 1 and 2 positions, respectively, and a methyl group is substituted at the 4 position

Preparation Methods

The synthesis of 1-Fluoro-4-methyl-2-(prop-2-EN-1-YL)benzene typically involves electrophilic aromatic substitution reactions. One common method is the fluorination of 4-methyl-2-(prop-2-EN-1-YL)benzene using a fluorinating agent such as Selectfluor. The reaction is usually carried out in an inert solvent like dichloromethane at room temperature . Industrial production methods may involve similar synthetic routes but on a larger scale, with optimizations for yield and purity.

Chemical Reactions Analysis

1-Fluoro-4-methyl-2-(prop-2-EN-1-YL)benzene undergoes various types of chemical reactions, including:

Oxidation: This compound can be oxidized using strong oxidizing agents like potassium permanganate to form corresponding carboxylic acids.

Reduction: Reduction reactions can be carried out using hydrogen gas in the presence of a palladium catalyst to yield the corresponding alkane.

Substitution: Electrophilic aromatic substitution reactions can occur, where the fluorine or methyl group can be replaced by other substituents using reagents like bromine or chlorine under appropriate conditions.

Scientific Research Applications

1-Fluoro-4-methyl-2-(prop-2-EN-1-YL)benzene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic molecules.

Biology: The compound can be used in the study of enzyme interactions and metabolic pathways.

Industry: It is used in the production of specialty chemicals and materials with specific properties.

Mechanism of Action

The mechanism by which 1-Fluoro-4-methyl-2-(prop-2-EN-1-YL)benzene exerts its effects involves interactions with various molecular targets. The fluorine atom can participate in hydrogen bonding and other non-covalent interactions, influencing the compound’s reactivity and binding affinity. The prop-2-en-1-yl group provides a site for further chemical modifications, allowing the compound to participate in a wide range of chemical reactions .

Comparison with Similar Compounds

1-Fluoro-4-methyl-2-(prop-2-EN-1-YL)benzene can be compared with other similar compounds such as:

1-Fluoro-4-methylbenzene: Lacks the prop-2-en-1-yl group, resulting in different reactivity and applications.

1-Fluoro-2-methylbenzene: The position of the methyl group affects the compound’s chemical properties and reactivity.

1-Fluoro-4-(prop-2-yn-1-yloxy)benzene:

These comparisons highlight the unique structural features and reactivity of this compound, making it a valuable compound in various fields of research and industry.